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Compound of Interest

Compound Name: 3-(3,4-Dimethoxyphenyl)-L-alanine

Cat. No.: B193590 Get Quote

A Technical Guide to 3-(3,4-Dimethoxyphenyl)-L-
alanine
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 3-(3,4-Dimethoxyphenyl)-L-
alanine, a key amino acid derivative with significant applications in pharmaceutical synthesis

and biochemical research. This guide covers its fundamental physicochemical properties,

detailed experimental protocols for its synthesis, and its role in relevant biological pathways.

Core Physicochemical and Structural Data
3-(3,4-Dimethoxyphenyl)-L-alanine, also known by synonyms such as 3-Methoxy-O-methyl-

L-tyrosine and (S)-3,4-Dimethoxyphenylalanine, is a crucial intermediate in various chemical

processes.[1] Its properties are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b193590?utm_src=pdf-interest
https://www.benchchem.com/product/b193590?utm_src=pdf-body
https://www.benchchem.com/product/b193590?utm_src=pdf-body
https://www.benchchem.com/product/b193590?utm_src=pdf-body
https://www.pharmaffiliates.com/en/32161-30-1-3-3-4-dimethoxyphenyl-l-alanine-pa1212550.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C11H15NO4[1][2]

Molecular Weight 225.24 g/mol [1][2]

CAS Number 32161-30-1[1][2][3]

Melting Point 254-257 °C[2]

Density (Predicted) 1.214±0.06 g/cm³[2]

Optical Activity [α]22/D −5°, c = 4 in 1 M HCl[4]

Appearance White solid

Solubility
Slightly soluble in water. Insoluble in Benzene,

Chloroform, Ethanol.

Biological Significance and Signaling Pathways
3-(3,4-Dimethoxyphenyl)-L-alanine is of significant pharmacological interest primarily as an

intermediate in the synthesis of L-DOPA (levodopa), a cornerstone therapy for Parkinson's

disease.[5] L-DOPA is a precursor to the neurotransmitter dopamine.[6] The conversion of 3-
(3,4-dimethoxyphenyl)-L-alanine to 3-(3,4-dihydroxyphenyl)-L-alanine (L-DOPA) through

various chemical methods highlights its importance in medicinal chemistry.[5]

The compound also serves as a substrate for certain enzymes, including phenylalanine

ammonia-lyases (PALs) and L-amino acid ligases (AALs), which can catalyze its conversion to

a corresponding phenylalanine derivative.[5]
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Caption: Synthetic and biological pathway of 3-(3,4-Dimethoxyphenyl)-L-alanine to

Dopamine.

Experimental Protocols
The synthesis and resolution of 3-(3,4-Dimethoxyphenyl)-L-alanine can be achieved through

various methods. A notable approach is the biocatalytic resolution of its racemic N-acetyl

derivative, which offers high enantiomeric purity.[5]

Biocatalytic Synthesis of L-alanine Derivative
This protocol is based on the enzymatic resolution of racemic N-acetyl-3-(3,4-

dimethoxyphenyl)alanine.

Objective: To selectively synthesize the L-enantiomer from a racemic mixture.

Materials and Reagents:

Racemic N-acetyl-3-(3,4-dimethoxyphenyl)alanine

Aspergillus oryzae acylase

Cobalt (II) chloride (CoCl₂) solution (10⁻⁴–5×10⁻² M)
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Ammonia solution for pH adjustment

Deionized water

Procedure:

Enzymatic Deacetylation:

Prepare a solution of racemic N-acetyl-3-(3,4-dimethoxyphenyl)alanine.

Introduce Aspergillus oryzae acylase to the solution. This enzyme selectively hydrolyzes

the N-acetyl group of the L-enantiomer, leaving the D-enantiomer unreacted.[5]

Add Co²⁺ ions to the reaction mixture to act as an activator, enhancing the enzymatic

activity by stabilizing the acylase's tertiary structure.[5]

pH Adjustment and Precipitation:

Carefully adjust the pH of the reaction mixture to a range of 6.0–9.0 using an ammonia

solution.[5]

As the pH is adjusted, the product, 3-(3,4-Dimethoxyphenyl)-L-alanine, will precipitate

out of the solution.[5]

Isolation and Purification:

Collect the precipitate by filtration.

Wash the collected solid with cold deionized water to remove any soluble impurities.

Dry the purified 3-(3,4-Dimethoxyphenyl)-L-alanine under a vacuum.

Analysis:

Confirm the identity and purity of the final product using techniques such as NMR, mass

spectrometry, and chiral HPLC to determine the enantiomeric excess.
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Biocatalytic Resolution Workflow
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Caption: Workflow for the biocatalytic synthesis of 3-(3,4-Dimethoxyphenyl)-L-alanine.
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Applications in Research and Development
Beyond its role as a precursor to L-DOPA, 3-(3,4-Dimethoxyphenyl)-L-alanine is a valuable

building block in organic synthesis.

Peptide Synthesis: It is utilized in solution-phase peptide synthesis.[4]

Fine Chemicals: In an industrial context, it serves as a starting material for the production of

various fine chemicals.[5]

Intermediate Synthesis: The compound is a critical reactant in the synthesis of intermediates

like β-amino alcohols, which are essential for creating more complex organic molecules for

pharmaceuticals and agrochemicals.[5]

Enzyme Mechanism Studies: Its structural similarity to natural amino acids makes it a

suitable substrate for engineered enzymes, allowing researchers to study enzyme kinetics

and mechanisms.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b193590#molecular-weight-and-formula-of-3-3-4-
dimethoxyphenyl-l-alanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b193590#molecular-weight-and-formula-of-3-3-4-dimethoxyphenyl-l-alanine
https://www.benchchem.com/product/b193590#molecular-weight-and-formula-of-3-3-4-dimethoxyphenyl-l-alanine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b193590?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

